Cas no 1187170-01-9 (3-(Pentafluorobenzoyl)quinoline)

3-(Pentafluorobenzoyl)quinoline structure
1187170-01-9 structure
Product Name:3-(Pentafluorobenzoyl)quinoline
CAS No:1187170-01-9
MF:C16H6F5NO
MW:323.21696138382
MDL:MFCD13153135
CID:4787684
Update Time:2026-02-27

3-(Pentafluorobenzoyl)quinoline Chemical and Physical Properties

Names and Identifiers

    • 3-(Pentafluorobenzoyl)quinoline
    • (Perfluorophenyl)(quinolin-3-yl)methanone
    • MDL: MFCD13153135
    • Inchi: 1S/C16H6F5NO/c17-11-10(12(18)14(20)15(21)13(11)19)16(23)8-5-7-3-1-2-4-9(7)22-6-8/h1-6H
    • InChI Key: WZNVFLWKSVSLNZ-UHFFFAOYSA-N
    • SMILES: FC1C(=C(C(=C(C=1C(C1=CN=C2C=CC=CC2=C1)=O)F)F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 434
  • XLogP3: 3.9
  • Topological Polar Surface Area: 30

3-(Pentafluorobenzoyl)quinoline Pricemore >>

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£837.00 2022-03-01
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abcr
AB363369-1g
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abcr
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